Cas no 1936215-39-2 (3-(2-Fluoroethyl)oxolane-3-carbaldehyde)

• Product Name: 3-(2-Fluoroethyl)oxolane-3-carbaldehyde
• CAS No: 1936215-39-2
• MF: C₇H₁₁FO₂
• MW: 146.159446001053
• MDL: MFCD30308417
• CID: 5603446
• PubChem ID: 126997329
• Update Time: 2025-06-08

3-(2-Fluoroethyl)oxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1936215-39-2
• EN300-1622824
• 3-(2-Fluoroethyl)oxolane-3-carbaldehyde

• MDL： MFCD30308417
• Inchi： 1S/C7H11FO2/c8-3-1-7(5-9)2-4-10-6-7/h5H,1-4,6H2
• InChI Key： JVTQTEWCWPWCPL-UHFFFAOYSA-N
• SMILES： FCCC1(C=O)COCC1

Computed Properties

• Exact Mass: 146.07430775g/mol
• Monoisotopic Mass: 146.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(2-Fluoroethyl)oxolane-3-carbaldehyde

Comprehensive Overview of 3-(2-Fluoroethyl)oxolane-3-carbaldehyde (CAS No. 1936215-39-2): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, 3-(2-Fluoroethyl)oxolane-3-carbaldehyde (CAS No. 1936215-39-2) has emerged as a compound of significant interest. This fluorinated oxolane derivative is characterized by its unique molecular structure, combining a fluoroethyl group with an oxolane (tetrahydrofuran) ring and an aldehyde functional group. Such structural features make it a versatile building block in synthetic chemistry, particularly in the development of novel pharmaceuticals, agrochemicals, and specialty chemicals.

The growing demand for fluorinated compounds in drug discovery is a key driver behind the increased attention to this chemical. Fluorination often enhances the bioavailability, metabolic stability, and binding affinity of therapeutic molecules. As researchers explore structure-activity relationships (SAR), compounds like 3-(2-Fluoroethyl)oxolane-3-carbaldehyde are being investigated for their potential in designing next-generation drugs targeting neurological disorders, inflammatory diseases, and even certain oncology applications.

From a synthetic chemistry perspective, the aldehyde functionality in this compound offers a reactive handle for further derivatization. It can participate in condensation reactions, reductive amination, or serve as a precursor for heterocyclic synthesis. The oxolane ring contributes to the compound's conformational rigidity, which can be advantageous in medicinal chemistry when trying to optimize molecular interactions with biological targets. Meanwhile, the fluoroethyl moiety introduces both electronic effects and lipophilicity, factors that are crucial in drug design principles.

Recent trends in green chemistry have also brought attention to compounds like 3-(2-Fluoroethyl)oxolane-3-carbaldehyde. Researchers are exploring more sustainable methods for introducing fluorine atoms into organic molecules, as traditional fluorination techniques can be energy-intensive or generate hazardous byproducts. The development of catalytic fluorination methods and flow chemistry approaches for such intermediates is an active area of investigation that aligns with the pharmaceutical industry's push toward environmentally friendly synthesis.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy (particularly 19F NMR for the fluorine atom), mass spectrometry, and HPLC purity analysis. The physicochemical properties including solubility profiles, stability under various conditions, and compatibility with different reaction media are critical parameters that determine its utility in different synthetic applications. These characteristics are particularly important when considering scale-up processes for industrial production.

In the context of intellectual property landscape, compounds containing the fluoroethyl-oxolane motif have been featured in several patent applications related to drug discovery platforms. While specific therapeutic applications of 3-(2-Fluoroethyl)oxolane-3-carbaldehyde may still be under investigation, its structural features suggest potential in addressing current challenges in medicinal chemistry, such as improving blood-brain barrier penetration for CNS drugs or enhancing target selectivity to reduce off-target effects.

The commercial availability of 3-(2-Fluoroethyl)oxolane-3-carbaldehyde through specialty chemical suppliers has facilitated its adoption in research laboratories. However, sourcing high-purity samples with proper certificates of analysis remains crucial for reproducible results. As with many fluorinated building blocks, proper storage conditions (typically under inert atmosphere at controlled temperatures) are recommended to maintain the compound's integrity over time.

Looking forward, the role of 3-(2-Fluoroethyl)oxolane-3-carbaldehyde in chemical innovation is likely to expand. Its combination of fluorine chemistry with heterocyclic scaffolds positions it as a valuable tool for addressing current limitations in small molecule therapeutics. Furthermore, as computational methods for molecular property prediction continue to advance, the rational design of derivatives based on this core structure may accelerate the discovery of compounds with optimized pharmacokinetic profiles and therapeutic indices.

For researchers working with this compound, it's important to stay updated on the latest synthetic methodologies and safety guidelines. While not classified as hazardous under standard regulations, proper laboratory handling procedures should always be followed when working with any chemical substance. The scientific community continues to explore the full potential of 3-(2-Fluoroethyl)oxolane-3-carbaldehyde, and its applications may extend beyond current expectations as new research findings emerge.